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Compound of Interest

Compound Name: Perfluoroperhydrophenanthrene

Cat. No.: B036375

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, synthesis, and
applications of Perfluoroperhydrophenanthrene (CAS 306-91-2), a perfluorinated compound
with unique characteristics making it valuable in various scientific and medical fields.

Core Properties of Perfluoroperhydrophenanthrene

Perfluoroperhydrophenanthrene is a fully fluorinated derivative of phenanthrene.[1] This
complete substitution of hydrogen with fluorine atoms imparts exceptional chemical and
thermal stability, making it a highly inert and non-reactive compound.[1][2] It is a clear,
colorless, and odorless liquid at room temperature.[2][3]

Physicochemical Data

The quantitative properties of Perfluoroperhydrophenanthrene are summarized in the table
below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b036375?utm_src=pdf-interest
https://www.benchchem.com/product/b036375?utm_src=pdf-body
https://www.benchchem.com/product/b036375?utm_src=pdf-body
https://www.benchchem.com/product/b036375?utm_src=pdf-body
https://www.aao.org/education/clinical-video/tips-using-perflurocarbon-liquids-during-retinal-d
https://www.aao.org/education/clinical-video/tips-using-perflurocarbon-liquids-during-retinal-d
https://pubmed.ncbi.nlm.nih.gov/2719587/
https://pubmed.ncbi.nlm.nih.gov/2719587/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3985162/
https://www.benchchem.com/product/b036375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source(s)
Molecular Formula Ci4F24 [415]
Molecular Weight 624.11 g/mol [41[5]
CAS Number 306-91-2 [41[5]
Appearance Clear, colorless liquid [3]
Odor Odorless [3]
Melting Point -20 °C [4]
Boiling Point 215 °C

Density 2.03 g/cm3

Refractive Index 1.3348 [3]
Water Solubility Immiscible [4]
Flash Point None

Viscosity, kinematic = 13.99 mm2/s [3]
Specific Conductivity = 0.001 pS/m [3]

Synthesis of Perfluoroperhydrophenanthrene

The primary industrial method for producing Perfluoroperhydrophenanthrene is the Fowler

process. This process involves the vapor-phase fluorination of a hydrocarbon precursor,

typically perhydrophenanthrene, using a high-valence metal fluoride, such as cobalt (Ill)

fluoride, as the fluorinating agent.[2] The direct reaction of hydrocarbons with elemental fluorine
is highly exothermic and difficult to control, often leading to fragmentation of the carbon
skeleton. The Fowler process provides a more controlled method for exhaustive fluorination.[2]

Generalized Experimental Protocol for Synthesis via the
Fowler Process

The following is a generalized workflow for the synthesis of Perfluoroperhydrophenanthrene.
Specific reaction conditions such as temperature, flow rates, and reaction times require
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optimization for specific laboratory or industrial setups.
Step 1: Regeneration of the Fluorinating Agent

o Cobalt(ll) fluoride (CoF2) is reacted with elemental fluorine (F2) at elevated temperatures to
produce the active fluorinating agent, cobalt(lll) fluoride (CoFs). This regeneration step is
crucial for the continuous operation of the process.

Step 2: Fluorination of the Hydrocarbon Feedstock

e The vapor of the hydrocarbon feedstock, perhydrophenanthrene, is passed over a heated
bed of cobalt(lll) fluoride.

o The cobalt(lll) fluoride donates its fluorine atoms to the hydrocarbon, replacing all hydrogen
atoms with fluorine and reducing the cobalt(l1l) fluoride back to cobalt(ll) fluoride.

e The reaction produces Perfluoroperhydrophenanthrene (Ci4F24) and hydrogen fluoride
(HF) as a byproduct.

Step 3: Purification of the Product

e The crude product stream, containing Perfluoroperhydrophenanthrene, hydrogen fluoride,
and potentially some partially fluorinated byproducts, is cooled and condensed.

o The hydrogen fluoride is typically removed by scrubbing with water or an alkaline solution.

e The crude Perfluoroperhydrophenanthrene is then purified, often through fractional
distillation, to achieve the desired purity. Due to the potential for isomeric byproducts, further
purification techniques like low-temperature crystallization may be necessary for high-purity
applications.[2]
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Generalized workflow for the synthesis of Perfluoroperhydrophenanthrene via the Fowler
process.

Applications in Research and Drug Development
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The unique properties of Perfluoroperhydrophenanthrene make it a valuable tool in several
areas of research and development.

Advanced Microscopy

Perfluoroperhydrophenanthrene's refractive index is close to that of living cells, making it an
excellent mounting medium for various microscopy techniques.[6] When used in confocal or
two-photon fluorescence microscopy, it reduces light scattering, resulting in sharper images
and deeper tissue penetration.[6] This is particularly beneficial for imaging complex biological
structures.[6]

o Sample Preparation: The biological sample (e.g., tissue slice, cells on a coverslip) is
prepared according to standard protocols for the specific imaging technique.

» Mounting: A drop of Perfluoroperhydrophenanthrene is applied to a microscope slide.

o Sample Placement: The prepared sample is placed into the drop of
Perfluoroperhydrophenanthrene.

o Coverslip Application: A coverslip is carefully placed over the sample, avoiding the
introduction of air bubbles.

e Imaging: The slide is then ready for imaging on the microscope. The use of
Perfluoroperhydrophenanthrene as the mounting medium enhances image quality by
reducing refractive index mismatch.
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Workflow for using Perfluoroperhydrophenanthrene as a mounting medium in microscopy.

Vitreoretinal Surgery

Perfluoroperhydrophenanthrene, under trade names like Vitreon, is used as an
intraoperative tool in vitreoretinal surgery.[2][7] Its high specific gravity and immiscibility with
water make it effective for the temporary stabilization and flattening of a detached retina.[7] It
can also be used to displace subretinal fluid and as a temporary tamponade.[2][7]

Other Potential Applications

The exceptional chemical and thermal stability of Perfluoroperhydrophenanthrene suggests
its potential use in other areas, such as:
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» Heat transfer fluids: In applications requiring high thermal stability and chemical inertness.[6]
e Lubricants: For use in harsh chemical environments.[6]

e Solvent: For specific chemical reactions and preparations.[8]

Safety and Handling

Perfluoroperhydrophenanthrene is generally considered to be of low toxicity and is non-
flammable.[3] However, as with all chemicals, it should be handled in accordance with good
laboratory practices.[3]

o Personal Protective Equipment: Wear appropriate protective gloves, clothing, and eye
protection.[9]

» Handling: Avoid contact with skin and eyes. Use in a well-ventilated area.[10]
» Storage: Keep the container tightly closed and store in a cool, dry place.[10]
o Disposal: Dispose of contents and container in accordance with local regulations.[3]

As a per- and polyfluoroalkyl substance (PFAS), there are considerations regarding its
environmental persistence.[2] Researchers should be mindful of the potential for
bioaccumulation and follow appropriate disposal protocols.[2]

Conclusion

Perfluoroperhydrophenanthrene (CAS 306-91-2) is a highly stable and inert perfluorocarbon
with a unique set of physical and chemical properties. These characteristics make it a valuable
tool for researchers, scientists, and medical professionals, particularly in the fields of advanced
microscopy and vitreoretinal surgery. While its synthesis is complex, its applications provide
significant advantages in obtaining high-quality imaging data and in delicate surgical
procedures. As with all chemical compounds, appropriate safety and handling procedures must
be followed.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://en.wikipedia.org/wiki/Fluorocarbon
https://en.wikipedia.org/wiki/Fluorocarbon
https://pubmed.ncbi.nlm.nih.gov/9224470/
https://www.benchchem.com/product/b036375?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3985162/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3985162/
https://en.wikipedia.org/wiki/Fowler_process
https://en.wikipedia.org/wiki/Cobalt(III)_fluoride
https://en.wikipedia.org/wiki/Cobalt(III)_fluoride
https://pmc.ncbi.nlm.nih.gov/articles/PMC3985162/
https://pubmed.ncbi.nlm.nih.gov/2719587/
https://pubmed.ncbi.nlm.nih.gov/2719587/
https://www.benchchem.com/product/b036375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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